Cas no 24688-43-5 (2,5,6-Trichloropyrimidin-4-ol)

2,5,6-Trichloropyrimidin-4-ol structure
2,5,6-Trichloropyrimidin-4-ol structure
Product Name:2,5,6-Trichloropyrimidin-4-ol
CAS No:24688-43-5
MF:C4HCl3N2O
MW:199.422537565231
CID:4711714
PubChem ID:136034537
Update Time:2024-03-01

2,5,6-Trichloropyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2,5,6-trichloropyrimidin-4-ol
    • 2,5,6-Trichloro-4-hydroxypyrimidine
    • 2,5,6-trichloro-1H-pyrimidin-4-one
    • 2,5,6-trichloro-3H-pyrimidin-4-one
    • 2,5,6-Trichloropyrimidin-4(3H)-one
    • 2,5,6-Trichloropyrimidin-4-ol
    • Inchi: 1S/C4HCl3N2O/c5-1-2(6)8-4(7)9-3(1)10/h(H,8,9,10)
    • InChI Key: VZUXMSQVFQRTGM-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=C(NC1=O)Cl)Cl

Computed Properties

  • Exact Mass: 197.915446 g/mol
  • Monoisotopic Mass: 197.915446 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 199.42
  • XLogP3: 2
  • Topological Polar Surface Area: 41.5

2,5,6-Trichloropyrimidin-4-ol Pricemore >>

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